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Compound of Interest

N-(2-aminophenyl)-2-
Compound Name:
methylbenzamide

CAS No.: 50850-12-9

Cat. No.: B2590300

Get Quote

Executive Safety Summary
IMMEDIATE ACTION REQUIRED:

o Strict Segregation: Never dispose of this compound in municipal waste, sinks, or with
oxidizing agents (e.g., nitric acid, peroxides).

o Primary Hazard: The aniline moiety (free amine on the phenyl ring) presents risks of skin
sensitization, potential carcinogenicity, and high aquatic toxicity.

» Disposal Path: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Identification & Hazard Profiling

To ensure protocol accuracy, we must distinguish this specific isomer from its reverse-amide
counterparts.
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Feature Specification

Chemical Name N-(2-aminophenyl)-2-methylbenzamide

Molecular Formula C14H14N20

Key Functional Groups Primary Aromatic Amine (Aniline); Benzamide

721-47-1 (Non-methylated analog) used for
Analogous CAS )
hazard benchmarking

) Solid (Crystalline powder, typically off-white to
Physical State
pale yellow)

Mechanism of Hazard (Causality)

 Aniline Toxicity: The unreacted amino group (-NHz2) on the phenyl ring is metabolically active.
Upon absorption (dermal/inhalation), it can undergo N-hydroxylation, leading to
methemoglobinemia or DNA adduct formation.

e Environmental Persistence: Benzamides are hydrolytically stable. If released into waterways,
the aniline fragment is highly toxic to aquatic life (Category Acute 1).

Waste Characterization & Segregation Logic

Effective disposal relies on a "Self-Validating System"—if you segregate correctly at the bench,
the downstream destruction is guaranteed.

The Segregation Protocol[4]

e Solid Waste Stream (Preferred): Isolate pure solid substance in a dedicated container.

e Liquid Waste Stream: If dissolved in solvent (DMSO, Methanol, DCM), segregate based on
the solvent's halogen content.

e Incompatibility Check:
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o DANGER: Do not mix with Nitrites or Strong Acids.

o Reasoning: In acidic conditions, the primary amine reacts with nitrites to form diazonium
salts, which are unstable and potentially explosive.

Decision Logic Diagram

The following workflow ensures the compound enters the correct destruction path.
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Waste Generation:
N-(2-aminophenyl)-2-methylbenzamide

Physical State?

Dissolved

Solid / Powder Solution / Mother Liquor

'

Solvent Type?

y

Pack in HDPE Jar
Label: "Toxic Solid - Organic'

Contains CI/Br/F No Halogens

Halogenated Non-Halogenated
(DCM, Chloroform) (MeOH, DMSO, Ethyl Acetate)

Stream A: Halogenated Waste Stream B: Organic Combustible
(High Temp Incineration) (Fuel Blending/Incineration)

FINAL DISPOSAL:
Rotary Kiln Incineration
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Figure 1: Waste segregation logic tree. Validates the separation of halogenated and non-
halogenated streams to prevent incinerator corrosion and ensure complete thermal destruction.

Step-by-Step Disposal Protocol
Phase 1: Personal Protective Equipment (PPE) Setup

e Respiratory: N95 (minimum) or P100 HEPA mask if handling powder.
e Dermal: Double-gloving recommended.

o Inner Layer: Nitrile (0.11 mm).

o Quter Layer: Nitrile or Neoprene (Extended Cuff).

o Rationale: Aniline derivatives can permeate standard latex rapidly.

e Ocular: Chemical splash goggles (ANSI Z87.1).

Phase 2: Packaging & Labeling

o Select Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or amber glass
bottle. Avoid metal containers if acidic residues are present.

e Transfer:
o Place the waste container in a fume hood.

o Transfer solid waste using a disposable spatula (dispose of spatula in the same
container).

o Do not generate dust.[1][2][3]
e Labeling:
o Affix a hazardous waste tag immediately.

o Chemical Name: Write out full name: "N-(2-aminophenyl)-2-methylbenzamide".
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o Constituents: If in solution, list all solvents (e.g., "90% Methanol, 10% Solute").

o Hazard Checkboxes: Mark "Toxic," "Irritant,"” and "Sensitizer."

Phase 3: Storage & Handoff[5][7][8]

o Storage Location: Satellite Accumulation Area (SAA).
e Secondary Containment: Store the bottle inside a plastic tray to capture potential leaks.

o Timeline: Request pickup within 90 days (standard RCRA compliance).

Spill Management (Emergency Disposal)

In the event of a benchtop spill, follow this containment workflow to prevent laboratory
contamination.

1. ALERT 2. PPE UP 3. CONTAIN 4. SOLUBILIZE 5. COLLECT 6. DECON
Notify personnel Don Goggles, Double Gloves, Cover with absorbent pads Wet pads slightly with Scoop into hazardous Wash surface with
Evacuate immediate area Lab Coat (Do not wipe yet) Ethanol/Acetone waste bag soap & water x3

v

Click to download full resolution via product page

Figure 2: Emergency spill response workflow. The "Solubilize" step is critical as benzamides
are often hydrophobic; dry wiping may disperse dust.

Regulatory Compliance & Scientific Rationale
RCRA Classification (USA)

While this specific intermediate may not have a named "P" or "U" list code, it must be
characterized by its toxicity:

e Waste Code: Likely D001 (Ignitable, if in solvent) or regulated as Toxic under the "mixture
rule" if the aniline component exhibits characteristic toxicity.

o Universal Precaution: Treat as a "Research Chemical of Unknown Toxicity" if specific LD50
data is unavailable, defaulting to the highest protection level.
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Thermal Destruction Rationale

Incineration at >850°C is required to break the amide bond and oxidize the aromatic rings.
e Reaction: C14H14aN20 + O2 - CO2z + H20 + NO«

» Note: The nitrogen content will generate NOx; therefore, the incineration facility must have
scrubbers. This is why "Down the Drain" is strictly prohibited—wastewater treatment plants
cannot effectively degrade these stable amide rings, leading to bioaccumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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